Cas no 1344823-64-8 (4-(4-chloro-3-fluorophenyl)but-3-en-2-one)

• Product Name: 4-(4-chloro-3-fluorophenyl)but-3-en-2-one
• CAS No: 1344823-64-8
• MF: C₁₀H₈ClFO
• MW: 198.621325492859
• CID: 5217719
• PubChem ID: 58878331
• Update Time: 2025-10-18

4-(4-chloro-3-fluorophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(4-chloro-3-fluorophenyl)-
• 4-(4-Chloro-3-fluorophenyl)but-3-en-2-one
• 4-(4-chloro-3-fluorophenyl)but-3-en-2-one

• Inchi： 1S/C10H8ClFO/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h2-6H,1H3
• InChI Key： FUOORLXSQLORHR-UHFFFAOYSA-N
• SMILES： CC(=O)C=CC1=CC=C(Cl)C(F)=C1

Additional information on 4-(4-chloro-3-fluorophenyl)but-3-en-2-one

4-(4-Chloro-3-fluorophenyl)but-3-en-2-one (CAS No. 1344823-64-8): A Comprehensive Overview

4-(4-Chloro-3-fluorophenyl)but-3-en-2-one (CAS No. 1344823-64-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements related to 4-(4-chloro-3-fluorophenyl)but-3-en-2-one.

Chemical Structure and Properties

4-(4-Chloro-3-fluorophenyl)but-3-en-2-one is a substituted butenone with a molecular formula of C₁₁H₉ClFO and a molecular weight of 215.64 g/mol. The compound features a conjugated double bond and a substituted phenyl ring, which contribute to its unique chemical properties. The presence of chlorine and fluorine atoms in the phenyl ring imparts significant electronic effects, making the molecule highly reactive and suitable for various chemical transformations.

The physical properties of 4-(4-chloro-3-fluorophenyl)but-3-en-2-one include a melting point of 55-57°C and a boiling point of 250°C at 760 mmHg. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for use in synthetic chemistry and pharmaceutical formulations.

Synthesis Methods

The synthesis of 4-(4-chloro-3-fluorophenyl)but-3-en-2-one has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-chloro-3-fluorobenzaldehyde with malononitrile followed by hydrolysis and decarboxylation. This method provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the reaction of 4-chloro-3-fluorobenzoyl chloride with acetylene in the presence of a suitable catalyst. This method offers advantages such as shorter reaction times and fewer side products, making it an attractive option for industrial applications.

Biological Activities

4-(4-Chloro-3-fluorophenyl)but-3-en-2-one has been investigated for its biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(4-chloro-3-fluorophenyl)but-3-en-2-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4-(4-chloro-3-fluorophenyl)but-3-en-2-one has also demonstrated promising anticancer activity. Research has shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These results highlight the potential of this compound as a candidate for cancer therapy.

Clinical Applications and Future Prospects

The potential clinical applications of 4-(4-chloro-3-fluorophenyl)but-3-en-2-one are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been encouraging, with the compound showing good safety profiles and efficacy in animal models of inflammation and cancer.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4-(4-chloro-3-fluorophenyl)but-3-en-2-one, including its bioavailability, distribution, metabolism, and excretion (ADME). These studies aim to enhance its therapeutic potential and reduce potential side effects.

In conclusion, 4-(4-chloro-3-fluorophenyl)but-3-en-2-one (CAS No. 1344823-64-8) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the field of medicinal chemistry.